N-(2-hydroxypropyl)-2-nitrobenzenesulfonamide

• IUPAC Name: N-(2-hydroxypropyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C9H12N2O5S/c1-7(12)6-10-17(15,16)9-5-3-2-4-8(9)11(13)14/h2-5,7,10,12H,6H2,1H3
• InChI Key: KIRYIGBGISXGAX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-])O
• Molecular Formula: C9H12N2O5S
• Molecular Weight: 260.27 g/mol

Description

N-(2-hydroxypropyl)-2-nitrobenzenesulfonamide, commonly known as HPNS, is a sulfonamide compound that has been used in scientific research for several years. HPNS has been widely studied due to its unique properties and potential applications in various fields.

Scientific Research Applications

HPNS has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in the fields of medicine, biology, and chemistry. HPNS has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of HPNS is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain chemicals in the body, which can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
HPNS has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. It has also been shown to have antioxidant properties, which can help to protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of HPNS is its ease of synthesis. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of HPNS is its potential toxicity. It can be toxic if ingested or inhaled, and care must be taken when handling the compound.

Future Directions

There are several future directions for research on HPNS. One area of research is the development of new drugs based on the anti-inflammatory and analgesic properties of HPNS. Another area of research is the study of the potential use of HPNS in the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of HPNS and its potential side effects.

Synthesis Methods

HPNS is synthesized by the reaction of 2-nitrobenzenesulfonyl chloride with 2-hydroxypropylamine. This reaction results in the formation of HPNS as a white crystalline solid. The synthesis method of HPNS is relatively simple and easy to perform, making it a popular compound for scientific research.